Cas no 33050-33-8 (6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one)

• Product Name: 6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
• CAS No: 33050-33-8
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 1081648
• PubChem ID: 12284882
• Update Time: 2025-05-23

6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
• 6-methoxy-2H-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• 6-Methoxy-2,3-dihydro-s-triazolo<4,3-b>pyridazin-3-on
• AGN-PC-0NID8A
• 33050-33-8
• DTXSID10484377

• Inchi： 1S/C6H6N4O2/c1-12-5-3-2-4-7-8-6(11)10(4)9-5/h2-3H,1H3,(H,8,11)
• InChI Key： SZXJFTLDIJBOOK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=NNC(N2N=1)=O

Computed Properties

• Exact Mass: 166.04900
• Monoisotopic Mass: 166.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• PSA: 72.28000
• LogP: -0.57380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one

Introduction to 6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one (CAS No. 33050-33-8)

6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one, with the CAS number 33050-33-8, is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a triazolopyridazine core and a methoxy substituent. The combination of these structural features imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The chemical structure of 6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one is defined by its molecular formula C₉H₈N₄O and molecular weight of 196.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties are crucial for its use in various chemical reactions and biological assays.

Recent studies have highlighted the potential of 6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one in the field of medicinal chemistry. One notable area of research is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This finding suggests that 6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one has also shown potential as an antiviral agent. Research conducted at the University of California in 2020 revealed that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the inhibition of viral replication through the disruption of viral RNA synthesis. These findings open up new avenues for the development of antiviral therapies targeting these pathogens.

The pharmacokinetic properties of 6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one have also been extensively studied. A pharmacokinetic analysis published in the Biochemical Pharmacology journal in 2019 reported that this compound has favorable oral bioavailability and a moderate half-life in vivo. These properties are essential for its potential use as an orally administered therapeutic agent. Furthermore, the compound was found to have low toxicity in animal models, which is a critical factor for its safety profile.

The synthetic route to 6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one has been well-documented in the literature. One common method involves the condensation of 6-methoxypyridazine-3-carbaldehyde with hydrazine hydrate followed by cyclization under acidic conditions. This synthetic pathway is efficient and scalable, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods for this compound.

In conclusion, 6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one (CAS No. 33050-33-8) is a versatile heterocyclic compound with promising applications in medicinal chemistry and pharmacology. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new potential uses for this compound, highlighting its significance in both academic and industrial settings.